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Technical Support Center: MCC-134 Thermocouple
Measurements
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

obtaining accurate thermocouple measurements with the MCC-134 DAQ HAT.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of error in thermocouple measurements?

A1: Several factors can contribute to errors in thermocouple measurements.[1][2] These

include:

Noise, Linearity, and Offset Error: While modern 24-bit measurement devices like the MCC-
134 are designed to minimize these, they can still be a factor.[1][2]

Inherent Thermocouple Error: The alloys used in thermocouples have imperfections that vary

between batches, leading to inherent inaccuracies.[1][3]

Cold Junction Compensation (CJC) Error: Accurate measurement of the reference junction

(cold junction) is critical for determining the absolute temperature of the hot junction.[1] The

MCC-134 is designed with three high-resolution thermistors to accurately track the cold

junction temperature.[1][2][3][4][5]
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Environmental Factors: Temperature gradients across the MCC-134 board, often caused by

the Raspberry Pi's processor or other heat sources, can introduce errors.[1][3][6]

Q2: What are the key features of the MCC-134 for accurate temperature measurement?

A2: The MCC-134 is a 4-channel thermocouple measurement HAT designed for the Raspberry

Pi with several features to ensure accuracy:[4][5][7][8][9][10][11][12]

24-bit A/D Converter: Provides high-resolution measurements.[4][5][8][9][10][11]

Isolated Inputs: Thermocouple inputs are electrically isolated from the Raspberry Pi to

minimize noise and protect against harsh electrical environments.[4][5]

Multiple Thermocouple Type Support: Software-selectable support for various thermocouple

types (J, K, R, S, T, N, E, and B).[5][7][8][9]

Advanced Cold Junction Compensation: Utilizes three high-resolution thermistors to

accurately measure the cold junction temperature, even with fluctuating environmental

conditions.[1][2][3][4][5]

Open-Thermocouple Detection: Can detect and report broken or disconnected

thermocouples.[4][5][6][8][11]

Q3: How can I minimize measurement errors when using the MCC-134?

A3: To achieve the most accurate readings, it is recommended to follow these best practices:[1]

[2][3][6][10]

Reduce Raspberry Pi Processor Load: High processor load can significantly increase the

temperature of the Raspberry Pi, affecting the MCC-134's measurements.[1][3][6] For

example, running a program that fully loads all four cores can raise the processor's

temperature above 70°C, while a single-core load may result in a temperature approximately

20°C cooler.[1][3][6]

Minimize Environmental Temperature Variations: Position the MCC-134 away from

fluctuating heat or cooling sources.[1][3][6]
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Provide Steady Airflow: Using a fan can help dissipate heat and reduce measurement errors.

[1][3][6]

Optimize Stacking Configuration: When using multiple DAQ HATs, place the MCC-134
farthest from the Raspberry Pi to minimize heat exposure.[2][3][6][10]

Troubleshooting Guide
Problem 1: My temperature readings are noisy or unstable.

This issue can be caused by electrical noise from the surrounding environment.

Troubleshooting Steps:

Check for Ground Loops: Ground loops can occur if there are multiple ground connections in

your circuit, leading to noise.[13] Ensure your setup has only one ground point, preferably at

the sensor.[13][14]

Use Shielded Thermocouple Wire: Shielded wires help protect the low-level thermocouple

signal from electromagnetic interference (EMI) and radio frequency interference (RFI).[15]

The shield should be connected to ground at the measurement instrument end, not at the

thermocouple end.[14]

Twist the Thermocouple Wires: Twisting the positive and negative thermocouple wires

together can help cancel out magnetically induced noise.[13][14]

Isolate from Noise Sources: Keep thermocouple wires away from power lines, motors, and

other sources of electrical noise.[16]

Problem 2: I'm seeing a "Common Mode Error" (Error -7777).

A common-mode error indicates that the voltage on the thermocouple leads relative to the

instrument's ground is outside the acceptable range.[17]

Troubleshooting Steps:

Ensure Proper Grounding: For ungrounded thermocouples, a static charge can build up on

the leads.[18] Consider grounding the negative thermocouple lead through a 10 kΩ to 100
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kΩ resistor to the Raspberry Pi's ground to dissipate this charge.[18]

Check for Grounded Thermocouples: If your thermocouple is grounded to a conductive

surface, this can create a ground loop if the surface is also grounded elsewhere.[17][19]

Using electrically insulated thermocouples is recommended to avoid this.[4][6]

Investigate Environmental Factors: The error may appear intermittently if nearby equipment

is turning on and off, causing changes in the electrical environment.[17]

Problem 3: The reported temperature is consistently inaccurate.

Consistent inaccuracies can stem from issues with the thermocouple itself, its connection, or

the measurement setup.

Troubleshooting Steps:

Verify Thermocouple Type: Ensure the correct thermocouple type is selected in the software

for each channel.[5][7]

Inspect Connections: A poor connection at the screw terminals or the use of extension wires

not made of the correct thermocouple material can introduce errors.[20] Whenever possible,

connect the thermocouple wires directly to the MCC-134's screw terminals.[20]

Allow for Warm-up Time: The MCC-134 requires a recommended 15-minute warm-up period

to achieve its specified accuracy.[4]

Consider Inherent Thermocouple Error: Standard thermocouples have an inherent error

margin. For higher accuracy, consider using Special Limits of Error (SLE) thermocouples.[1]

[3]

Data Presentation
Table 1: Typical Inherent Error of Standard Thermocouples
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Thermocouple Type Standard Error

K and J up to ±2.2 °C

T up to ±1.0 °C

Note: Special Limits of Error (SLE) thermocouples can reduce these errors by a factor of 2.[1]

[3]

Experimental Protocols
Protocol 1: Establishing a Stable Measurement Environment

Physical Placement: Position the Raspberry Pi and MCC-134 setup in a location with a

stable ambient temperature, away from direct sunlight, drafts, and equipment that cycles on

and off (e.g., refrigerators, air conditioners).[1][3][6]

Hardware Stacking: If using a stack of HATs, ensure the MCC-134 is the furthest board from

the Raspberry Pi to minimize thermal influence.[2][3][6][10]

Active Cooling: Implement a small fan to provide consistent airflow over the Raspberry Pi

and MCC-134 to help dissipate heat and maintain a stable operating temperature.[1][3][6]

Processor Load Management: Monitor the CPU load of the Raspberry Pi. If it is consistently

high, optimize your software to reduce the processing demand or consider using a

Raspberry Pi with a more powerful processor to handle the workload without excessive heat

generation.[1][3][6]

Mandatory Visualization
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Caption: Best practices for a stable measurement environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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